Cas no 1508082-98-1 (2-Methylbenzo[d]thiazole-4-carboximidamide)

2-Methylbenzo[d]thiazole-4-carboximidamide structure
1508082-98-1 structure
Product name:2-Methylbenzo[d]thiazole-4-carboximidamide
CAS No:1508082-98-1
MF:C9H9N3S
MW:191.252859830856
CID:5738238
PubChem ID:83677224

2-Methylbenzo[d]thiazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbenzo[d]thiazole-4-carboximidamide
    • 1508082-98-1
    • 4-Benzothiazolecarboximidamide, 2-methyl-
    • Inchi: 1S/C9H9N3S/c1-5-12-8-6(9(10)11)3-2-4-7(8)13-5/h2-4H,1H3,(H3,10,11)
    • InChI Key: WXHUIGFFZUOPMZ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C(C(=N)N)=CC=CC1=2

Computed Properties

  • Exact Mass: 191.05171847g/mol
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 344.3±34.0 °C(Predicted)
  • pka: 10.00±0.30(Predicted)

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